Cas no 898767-22-1 (7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid)

• Product Name: 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid
• CAS No: 898767-22-1
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 873605
• PubChem ID: 24726998
• Update Time: 2025-06-12

7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(3-BROMO-4-METHYLPHENYL)-7-OXOHEPTANOIC ACID
• MFCD03844200
• 7-(3-BROMO-4-METHYLPHENYL)-7-OXOHEPTANOICACID
• MS-21293
• AKOS016022852
• 898767-22-1
• DTXSID70645381
• 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid

• MDL： MFCD03844200
• Inchi： 1S/C14H17BrO3/c1-10-7-8-11(9-12(10)15)13(16)5-3-2-4-6-14(17)18/h7-9H,2-6H2,1H3,(H,17,18)
• InChI Key： WNACFNCYKMKAKX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 312.03600
• Monoisotopic Mass: 312.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.97530

Additional information on 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid

Introduction to 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid (CAS No. 898767-22-1)

7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid (CAS No. 898767-22-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring and a carboxylic acid functional group, which contribute to its potential biological activities and therapeutic applications.

The molecular formula of 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid is C₁₅H₁₅BrO₃, and its molecular weight is approximately 309.18 g/mol. The compound's structure consists of a seven-carbon chain with a carboxylic acid group at one end and a substituted phenyl ring at the other. The presence of the bromine atom on the phenyl ring adds to the compound's reactivity and potential for forming stable complexes with various biological targets.

In recent years, 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid has been studied for its potential as a lead compound in drug discovery. Research has focused on its ability to modulate specific biological pathways and its potential therapeutic effects in various diseases. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in metabolic disorders and cancer.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the inhibitory activity of 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid against fatty acid synthase (FASN), an enzyme that plays a crucial role in lipid metabolism and is often overexpressed in cancer cells. The results showed that this compound effectively inhibited FASN activity, leading to reduced proliferation and increased apoptosis in cancer cell lines. This finding suggests that 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid could be a promising candidate for the development of anti-cancer drugs.

Beyond its potential as an anti-cancer agent, 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the Journal of Inflammation Research in 2020 demonstrated that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages.

The mechanism of action of 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid involves multiple pathways. One proposed mechanism is its ability to interact with nuclear receptors, such as peroxisome proliferator-activated receptors (PPARs), which are known to regulate gene expression related to lipid metabolism and inflammation. By modulating PPAR activity, this compound can influence the expression of genes involved in these processes, leading to beneficial therapeutic effects.

In addition to its biological activities, the synthesis and chemical properties of 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid have been extensively studied. The compound can be synthesized through a multi-step process involving the reaction of 3-bromo-4-methylbenzaldehyde with heptanoyl chloride followed by hydrolysis to form the carboxylic acid. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production.

The stability and solubility of 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid are important considerations for its use in pharmaceutical applications. Studies have shown that the compound is stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents has been characterized, with good solubility observed in dimethyl sulfoxide (DMSO) and other polar solvents.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and potential interactions with other drugs.

In conclusion, 7-(3-Bromo-4-methylphenyl)-7-oxoheptanoic acid (CAS No. 898767-22-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and ability to modulate key biological pathways make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.